Cas no 2229169-29-1 (3-(1-methylcyclopropyl)propanenitrile)

• Product Name: 3-(1-methylcyclopropyl)propanenitrile
• CAS No: 2229169-29-1
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 6601818
• PubChem ID: 143757999
• Update Time: 2024-01-03

3-(1-methylcyclopropyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclopropyl)propanenitrile
• Cyclopropanepropanenitrile, 1-methyl-
• EN300-1804562
• 2229169-29-1

• Inchi： 1S/C7H11N/c1-7(4-5-7)3-2-6-8/h2-5H2,1H3
• InChI Key： URRUITOYANCIJC-UHFFFAOYSA-N
• SMILES： C1(C)(CCC#N)CC1

Computed Properties

• Exact Mass: 109.089149355g/mol
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.916±0.06 g/cm3(Predicted)
• Boiling Point: 179.0±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles